Cas no 1512108-23-4 (3-(5-methoxy-2-nitrophenoxy)propan-1-amine)

• Product Name: 3-(5-methoxy-2-nitrophenoxy)propan-1-amine
• CAS No: 1512108-23-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6018510
• PubChem ID: 80458745
• Update Time: 2025-06-13

3-(5-methoxy-2-nitrophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-2-nitrophenoxy)propan-1-amine
• AKOS019022306
• 1512108-23-4
• EN300-1847710

• Inchi： 1S/C10H14N2O4/c1-15-8-3-4-9(12(13)14)10(7-8)16-6-2-5-11/h3-4,7H,2,5-6,11H2,1H3
• InChI Key： RQRWWYPZXHTPNP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1[N+](=O)[O-])OC)CCCN

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(5-methoxy-2-nitrophenoxy)propan-1-amine

Comprehensive Overview of 3-(5-methoxy-2-nitrophenoxy)propan-1-amine (CAS No. 1512108-23-4)

3-(5-methoxy-2-nitrophenoxy)propan-1-amine is a specialized organic compound with the CAS number 1512108-23-4, widely recognized in pharmaceutical and chemical research. This compound features a unique molecular structure combining a methoxy group, a nitro group, and an amine functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in its applications due to its potential role in drug development and material science.

The growing demand for nitrophenoxy derivatives like 3-(5-methoxy-2-nitrophenoxy)propan-1-amine is driven by their utility in designing bioactive molecules. Recent studies highlight its relevance in targeted drug delivery systems and enzyme inhibition, aligning with trends in personalized medicine. Users frequently search for "nitrophenoxy compounds in drug discovery" or "amine-functionalized intermediates," reflecting its significance in modern research.

From a synthetic perspective, CAS 1512108-23-4 is synthesized via nucleophilic substitution reactions, where 5-methoxy-2-nitrophenol reacts with 3-bromopropan-1-amine. Its high purity and stability under controlled conditions make it suitable for scalable production. Laboratories often inquire about "optimized synthesis of nitrophenoxy amines" or "analytical methods for amine derivatives," underscoring the need for detailed technical guidance.

In the context of green chemistry, 3-(5-methoxy-2-nitrophenoxy)propan-1-amine has garnered attention for its potential eco-friendly modifications. Researchers explore solvent-free synthesis or catalytic alternatives to reduce environmental impact—a topic trending in academic forums. Queries like "sustainable synthesis of aromatic amines" or "nitrophenoxy compounds and green chemistry" dominate discussions, emphasizing the compound’s alignment with sustainability goals.

Analytical characterization of 1512108-23-4 involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quantification of impurities, critical for compliance with pharmaceutical standards. Popular search terms like "HPLC analysis of nitrophenoxy amines" or "structural elucidation of CAS 1512108-23-4" reflect the compound’s analytical complexity and industrial relevance.

Beyond pharmaceuticals, 3-(5-methoxy-2-nitrophenoxy)propan-1-amine is investigated for material science applications, including polymer crosslinking and surface functionalization. Its dual reactivity (amine and nitro groups) enables diverse modifications, appealing to nanotechnology researchers. Searches for "nitrophenoxy amines in smart materials" or "amine derivatives for coatings" highlight its interdisciplinary potential.

Regulatory and safety profiles of CAS 1512108-23-4 are meticulously documented, focusing on non-hazardous handling protocols. While not classified as hazardous, proper storage in cool, dry environments is recommended to maintain stability. Users often seek "safe handling of nitrophenoxy compounds" or "storage conditions for amine intermediates," indicating a strong emphasis on operational safety.

In summary, 3-(5-methoxy-2-nitrophenoxy)propan-1-amine (1512108-23-4) represents a critical building block in modern chemistry, bridging drug development, sustainable synthesis, and advanced materials. Its multifaceted applications and alignment with industry trends ensure continued interest, as evidenced by frequent searches for "nitrophenoxy amine suppliers" and "research applications of CAS 1512108-23-4." Future studies may further unlock its potential in emerging technologies.